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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847

Essential Safety and Handling Guide for 3-Chloro-2-
methylaniline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Chloro-2-methylaniline (CAS No. 87-60-5). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Summary

3-Chloro-2-methylaniline is a hazardous chemical with the following classifications:

Harmful if swallowed.[1]

Toxic in contact with skin.[1]

May cause an allergic skin reaction.[1]

Causes serious eye damage.[1]

May cause damage to organs through prolonged or repeated exposure.[1][2]

Toxic to aquatic life with long-lasting effects.[1][3]
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Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize
exposure and ensure personal safety.

PPE Category Specification

Tightly fitting safety goggles with side-shields
) (conforming to EN 166 or NIOSH standards). A
Eye/Face Protection ) o ) )
face shield (minimum 8-inch) is also

recommended.[1][3][4]

Chemical-impermeable gloves.[1] Fire/flame
Skin Protection resistant and impervious clothing should be

worn to prevent skin contact.[1]

In case of insufficient ventilation or if exposure
_ _ limits are exceeded, use a full-face respirator
Respiratory Protection , , o
with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges.[3]

Operational Plan: Handling and Storage

Handling:

« Ventilation: Always handle 3-Chloro-2-methylaniline in a well-ventilated area, such as a
chemical fume hood.[1]

« Avoid Contact: Prevent all contact with skin and eyes.[1][5] Avoid breathing any dust, fumes,
gas, mist, vapors, or spray.[1][3]

e Hygiene: Do not eat, drink, or smoke in the handling area.[1][4] Wash hands and any
exposed skin thoroughly after handling.[1][3] Contaminated work clothing should not be
allowed out of the workplace.[1]

» Tools: Use non-sparking tools to prevent ignition.[1]

Storage:
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» Container: Store in the original, tightly closed container in a cool, dry place.[3][4]
e Location: Store in a locked and well-ventilated area.[1][3]

o Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, and chloroformates.[3][5]

Emergency and First Aid Procedures

Immediate action is critical in case of exposure.

Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
) breathing is difficult, provide oxygen. If breathing
Inhalation _ o S
has stopped, give artificial respiration. Seek

immediate medical attention.[1][6]

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact . . . .
water.[1][6] Seek immediate medical attention.

[1]

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[1][7] Remove
Eye Contact contact lenses if present and easy to do so.

Continue rinsing.[1] Seek immediate medical

attention.[1]

Rinse mouth with water. Do NOT induce
_ vomiting. Never give anything by mouth to an
Ingestion i )
unconscious person.[1][3] Call a poison control

center or doctor immediately.[1]

Spill and Disposal Plan

Accidental Release Measures:

o Evacuate: Evacuate personnel to a safe area and move upwind from the spill.[1]
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o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Use inert absorbent
material such as sand, earth, or vermiculite to contain the spill.[4][7] Do not let the chemical
enter drains.[1]

o Cleanup: Collect the spilled material and place it in a suitable, closed container for disposal.
[1][3] Use spark-proof tools and explosion-proof equipment.[1]

» Decontamination: After cleanup, decontaminate and launder all protective clothing and
equipment before reuse.[7]

Disposal:

e Dispose of the chemical and any contaminated materials at an approved waste disposal
plant, in accordance with local, regional, and national regulations.[1][7]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[3]

Workflow for Safe Handling of 3-Chloro-2-
methylaniline
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Preparation
- Review SDS
- Ensure proper ventilation

Proceed to
A

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Impervious Gloves
- Protective Clothing
- Respirator (if needed)

Chemical Handling
- Use in fume hood
- Avoid contact and inhalation
- Use non-sparking tools

1
IAfter use If spill ofcurs If exposure occurs
\ 4 \ 4
. Sy . &l Response_ Post-Handling Emergency
- Tightly sealed container - Evacuate & Ventilate X . 9
" N . - Decontaminate work area - Follow First Aid Procedures
- Cool, dry, well-ventilated area - Contain with inert material . . .
. ’ - Wash hands thoroughly - Seek Immediate Medical Attention

- Locked storage - Collect in sealed container

Collect for Dispose of waste

Waste Disposal

- Dispose of as hazardous waste
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloro-2-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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